Cas no 1153329-93-1 (3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid)

3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its structure combines a trifluoromethyl-substituted pyrazole ring with a butanoic acid moiety, offering unique reactivity and stability. The trifluoromethyl group enhances lipophilicity and metabolic resistance, making it valuable in drug design for improved bioavailability. The carboxylic acid functionality allows for further derivatization, facilitating its use as a versatile intermediate. This compound is particularly useful in the synthesis of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined chemical properties and synthetic flexibility make it a reliable choice for advanced research applications.
3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid structure
1153329-93-1 structure
Product Name:3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
CAS No:1153329-93-1
MF:C8H9F3N2O2
MW:222.164472341537
CID:6584817
PubChem ID:43670351
Update Time:2025-11-01

3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1153329-93-1
    • 3-[3-(trifluoromethyl)pyrazol-1-yl]butanoic acid
    • CS-0256738
    • 3-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)butanoic acid
    • AKOS009860827
    • EN300-651339
    • 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
    • MFCD12115670
    • Inchi: 1S/C8H9F3N2O2/c1-5(4-7(14)15)13-3-2-6(12-13)8(9,10)11/h2-3,5H,4H2,1H3,(H,14,15)
    • InChI Key: OWRBXDUQRMCGBL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN(C(C)CC(=O)O)N=1)(F)F

Computed Properties

  • Exact Mass: 222.06161202g/mol
  • Monoisotopic Mass: 222.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.1Ų

3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-651339-0.05g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
0.05g
$218.0 2023-06-06
Enamine
EN300-651339-0.1g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
0.1g
$326.0 2023-06-06
Enamine
EN300-651339-0.25g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
0.25g
$466.0 2023-06-06
Enamine
EN300-651339-0.5g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
0.5g
$735.0 2023-06-06
Enamine
EN300-651339-1.0g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
1g
$943.0 2023-06-06
Enamine
EN300-651339-2.5g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
2.5g
$1848.0 2023-06-06
Enamine
EN300-651339-5.0g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
5g
$2732.0 2023-06-06
Enamine
EN300-651339-10.0g
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
10g
$4052.0 2023-06-06
1PlusChem
1P01FKFD-50mg
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
50mg
$322.00 2023-12-26
1PlusChem
1P01FKFD-100mg
3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
1153329-93-1 95%
100mg
$465.00 2023-12-26

Additional information on 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid

Comprehensive Overview of 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid (CAS No. 1153329-93-1)

3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1153329-93-1, ensures precise identification in scientific databases and regulatory documentation.

In recent years, the demand for fluorinated compounds like 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for drug discovery, especially in developing anti-inflammatory and antimicrobial agents. The compound's trifluoromethyl group is a key feature, as it often improves lipophilicity and binding affinity to target proteins.

The synthesis of 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility has made it a focal point in medicinal chemistry and material science.

From an environmental perspective, the compound's biodegradability and low toxicity profile are increasingly relevant. As sustainability becomes a priority in chemical manufacturing, 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is being evaluated for greener synthesis routes, such as catalytic processes and solvent-free reactions. These advancements align with global trends toward green chemistry and reduced carbon footprints.

In the agrochemical sector, this compound's derivatives are explored for their potential as pesticide intermediates or plant growth regulators. The trifluoromethyl group enhances the bioactivity of agrochemicals, making them more effective at lower doses. This aligns with the industry's shift toward precision agriculture and sustainable pest management.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid and ensuring purity. Quality control is paramount, as impurities can affect downstream applications. Regulatory compliance, including REACH and FDA guidelines, further underscores the need for rigorous testing.

Future research directions may explore the compound's utility in covalent organic frameworks (COFs) or drug-delivery systems. Its compatibility with click chemistry and other modular synthesis approaches could unlock new functionalities. As the scientific community continues to investigate fluorine-containing compounds, 3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is poised to remain a key player in innovation.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd